Cas no 2193065-70-0 (4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole)

• Product Name: 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole
• CAS No: 2193065-70-0
• MF: C₆H₇BrN₄
• MW: 215.050579309464
• CID: 5978968
• PubChem ID: 165795209
• Update Time: 2025-07-21

4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole
• EN300-1693350
• 2193065-70-0
• 4-bromo-1-[(3-methyl-3H-diazirin-3-yl)methyl]-1H-pyrazole

• Inchi： 1S/C6H7BrN4/c1-6(9-10-6)4-11-3-5(7)2-8-11/h2-3H,4H2,1H3
• InChI Key： YRXHURDPJOGWHD-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1(C)N=N1

Computed Properties

• Exact Mass: 213.98541g/mol
• Monoisotopic Mass: 213.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole

Introduction to 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole (CAS No. 2193065-70-0)

4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2193065-70-0, represents a fascinating intersection of heterocyclic chemistry and photochemical applications, making it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole consists of a pyrazole core substituted with a bromine atom at the 4-position and a 3-methyl-diazirine moiety at the 1-position. The presence of the diazirine group introduces a high reactivity that makes this compound particularly useful in photoaffinity labeling studies, a technique that has become increasingly important in understanding the interactions between biomolecules and potential drug targets.

In recent years, there has been a surge in research focused on the development of photoaffinity probes, which leverage the photoreactive properties of diazirine groups to covalently bind to specific biological targets. This approach has revolutionized the field of drug discovery by allowing researchers to identify and characterize binding sites on proteins with high precision. The bromo-substituted pyrazole derivative serves as an excellent scaffold for such probes due to its ability to undergo facile functionalization while maintaining structural stability.

One of the most compelling applications of 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole is in the study of enzyme mechanisms and substrate recognition. By incorporating this compound into experimental designs, researchers can investigate how enzymes interact with their substrates at an atomic level. The diazirine group allows for the formation of a covalent bond with amino acid residues in proximity, providing insights into the catalytic process and potential sites for drug intervention.

The pharmaceutical industry has also shown great interest in this compound due to its potential as a building block for more complex drug molecules. The bromine atom at the 4-position of the pyrazole ring offers a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. For instance, researchers have explored its use in creating small-molecule inhibitors targeting various therapeutic pathways, including those involved in cancer and inflammatory diseases.

Recent advancements in synthetic chemistry have further enhanced the utility of 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole by improving methods for its preparation and purification. These developments have made it more accessible to academic and industrial researchers, fostering innovation across multiple disciplines. The compound’s stability under various conditions and its compatibility with standard laboratory techniques have also contributed to its widespread adoption in research settings.

The use of photoaffinity labeling techniques has been particularly impactful in structural biology, where it aids in elucidating protein-ligand interactions. The ability to selectively label specific residues within an enzyme or receptor provides critical data for designing drugs that can modulate these interactions effectively. This approach has led to several breakthroughs in understanding disease mechanisms and developing targeted therapies.

Moreover, the bromo-substituted pyrazole derivative has found applications beyond traditional drug discovery. It serves as a valuable tool in chemical biology for studying protein function and dynamics. By using this compound as a probe, researchers can gain insights into how proteins move within cells and how these movements are related to their function. Such information is crucial for developing treatments that address dysregulation at the molecular level.

The synthesis of 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for biological applications. The integration of computational chemistry into synthetic planning has also helped optimize reaction pathways, reducing costs and improving scalability.

In conclusion, 4-bromo-1-(3-methyl-3H-diazirin-3-yl)methyl-1H-pyrazole (CAS No. 2193065-70-0) is a versatile compound with significant implications for pharmaceutical research and biochemical studies. Its unique structural features make it an ideal candidate for photoaffinity labeling, enzyme mechanism studies, and drug development initiatives. As research continues to evolve, this compound is expected to play an even greater role in advancing our understanding of biological processes and developing innovative therapeutic solutions.